4-Methyl-2-pentanone 4-Methyl-2-pentanone Methyl isobutyl ketone appears as a clear colorless liquid with a pleasant odor. Flash point 73 °F. Less dense than water. Vapors heavier than air.
Methyl isobutyl ketone is a ketone.
Methyl isobutyl ketone is used as a solvent for gums, resins, paints, varnishes, lacquers, and nitrocellulose. Acute (short-term) exposure to methyl isobutyl ketone may irritate the eyes and mucous membranes, and cause weakness, headache, nausea, lightheadedness, vomiting, dizziness, incoordination, narcosis in humans. Chronic (long-term) occupational exposure to methyl isobutyl ketone has been observed to cause nausea, headache, burning in the eyes, weakness, insomnia, intestinal pain, and slight enlargement of the liver in humans. Lethargy and kidney and liver effects have been observed in rats and mice chronically exposed by gavage (experimentally placing the chemical in the stomach), ingestion, and inhalation. EPA has classified methyl isobutyl ketone as a Group D, not classifiable as to human carcinogenicity.
Methyl isobutyl ketone is a natural product found in Zingiber mioga, Aloe africana, and other organisms with data available.
Methyl Isobutyl Ketone (MIBK) can cause cancer according to California Labor Code. It can cause developmental toxicity according to The Environmental Protection Agency (EPA).
